N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide

• IUPAC Name: N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C23H24N4O5S/c1-14-9-10-18-17(13-14)23(27(16(3)29)25-22(33-23)24-15(2)28)21(30)26(18)11-12-32-20-8-6-5-7-19(20)31-4/h5-10,13H,11-12H2,1-4H3,(H,24,25,28)
• InChI Key: BZCSCBMBVBIVKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(N=C(S3)NC(=O)C)C(=O)C)CCOC4=CC=CC=C4OC
• Molecular Formula: C23H24N4O5S
• Molecular Weight: 468.5 g/mol

Description

N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide is a useful research compound. Its molecular formula is C23H24N4O5S and its molecular weight is 468.5g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

1,3,4-Thiadiazole derivatives are synthesized through various chemical processes, often involving condensation reactions with different reagents. For instance, compounds with thiadiazole moieties have been synthesized by condensing amino-thiadiazoles with aldehydes or by oxidative heterocyclization using reagents like selenium dioxide. These synthesis processes are carefully characterized using techniques such as UV-visible spectroscopy, NMR (both 1H and 13C), and MS, confirming the molecular structures of the synthesized compounds (Vinusha et al., 2015; Velikorodov et al., 2016).

Antimicrobial and Antioxidant Activities

Several studies have explored the antimicrobial and antioxidant properties of 1,3,4-thiadiazole derivatives. These compounds have shown moderate to significant activity against various bacterial and fungal species. The structural variation within this chemical class contributes to the diversity in their biological activities. For instance, some derivatives have demonstrated noteworthy antimicrobial efficacy, suggesting their potential in developing new antimicrobial agents (Al-Khazragie et al., 2022; Sah et al., 2014).

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole scaffold, which is present in the given compound, are known to exhibit a broad spectrum of biological activities . The specific targets can vary depending on the exact structure and functional groups of the compound.

Mode of Action

It is known that the interaction of drugs with their targets often involves the formation of hydrogen bonds . The presence of the methoxy group and the acetyl group in the compound may facilitate such interactions.

Biochemical Pathways

Compounds with a 1,3,4-thiadiazole scaffold are known to interfere with various biochemical pathways, leading to their broad spectrum of biological activities .

Result of Action

Compounds with a 1,3,4-thiadiazole scaffold are known to exhibit a broad spectrum of biological activities, including antimicrobial activity . Therefore, it is possible that this compound may also exhibit similar effects.